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Compound of Interest

Compound Name: cis-2-Octene

Cat. No.: B085535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-2-Octene is an aliphatic, unsaturated hydrocarbon that possesses a unique olfactory

profile, making it a valuable ingredient in the fragrance and flavor industry. Its characteristic

fatty, green, and citrus-like aroma lends a fresh and natural quality to fragrance compositions.

This document provides detailed application notes and protocols for the synthesis, formulation,

and analysis of cis-2-octene for fragrance applications, intended for use by researchers and

professionals in the field.

Physicochemical and Olfactory Properties
A comprehensive understanding of the properties of cis-2-octene is essential for its effective

application.

Table 1: Physicochemical Properties of cis-2-Octene
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Property Value Source

CAS Number 7642-04-8 MySkinRecipes

Molecular Formula C₈H₁₆ MySkinRecipes

Molecular Weight 112.21 g/mol MySkinRecipes

Appearance Colorless liquid The Good Scents Company

Boiling Point 126 °C MySkinRecipes

Density 0.73 g/cm³ MySkinRecipes

Solubility
Soluble in alcohol; Insoluble in

water
The Good Scents Company

Table 2: Olfactory Profile of cis-2-Octene

Olfactory Note Description

Primary Green, Fatty

Secondary Citrus, Waxy

Subtle Nuances Herbaceous, slightly fruity

While a specific odor detection threshold for cis-2-octene is not readily available in the

surveyed literature, related C8 compounds such as octane have reported odor thresholds in

the parts-per-million range. It is anticipated that cis-2-octene, with its unsaturated nature,

would have a lower, more impactful odor threshold.

Synthesis of cis-2-Octene
High-purity cis-2-octene is crucial for fragrance applications to avoid any off-notes from

isomers or impurities. Stereoselective synthesis methods are therefore required. Two common

laboratory-scale methods are the partial hydrogenation of an alkyne and the Wittig reaction.

Synthesis via Partial Hydrogenation of 2-Octyne
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This method involves the hydrogenation of 2-octyne using a poisoned catalyst, such as

Lindlar's catalyst, which selectively produces the cis-alkene.

Experimental Protocol:

Apparatus Setup: Assemble a two-neck round-bottom flask equipped with a magnetic stirrer,

a hydrogen balloon, and a septum.

Reagents:

2-Octyne (1 equivalent)

Lindlar's catalyst (5% by weight of 2-octyne)

Hexane (solvent)

Quinoline (catalyst poison, optional, a few drops)

Procedure: a. In the flask, dissolve 2-octyne in hexane. b. Add Lindlar's catalyst and

quinoline to the solution. c. Purge the flask with hydrogen gas and then maintain a positive

pressure of hydrogen using the balloon. d. Stir the reaction mixture vigorously at room

temperature. e. Monitor the reaction progress by Gas Chromatography (GC) by periodically

taking aliquots. f. Once the starting material is consumed and the desired product is the

major component, stop the reaction. g. Filter the reaction mixture through a pad of celite to

remove the catalyst. h. Wash the celite pad with fresh hexane. i. Remove the solvent from

the filtrate under reduced pressure to yield crude cis-2-octene.

Purification: Purify the crude product by fractional distillation to obtain high-purity cis-2-
octene.

2-Octyne H2, Lindlar's Catalyst
Hexane, Quinoline

Reacts with cis-2-OcteneYields

Ethyltriphenyl-
phosphonium bromide

n-Butyllithium
(strong base)

Reacts with Phosphonium YlideForms HexanalReacts with cis-2-Octene + 
Triphenylphosphine oxide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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